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Compound of Interest

Compound Name: Tetraethylammonium benzoate

Cat. No.: B096029 Get Quote

Introduction

Tetraethylammonium benzoate, identified by the CAS number 16909-22-1, is a quaternary

ammonium salt composed of a central tetraethylammonium cation and a benzoate anion.[1][2]

This organic compound is a crystalline solid that is soluble in water.[2] Its molecular structure

gives it properties that make it a valuable reagent in various chemical fields, most notably as a

phase-transfer catalyst in organic synthesis.[1][2] Furthermore, it serves as a supporting

electrolyte in electrochemical analyses and finds applications in materials science and

pharmaceutical research.[1][2]

Chemical and Physical Properties
Tetraethylammonium benzoate is characterized by its unique structure, which combines a

lipophilic tetraethylammonium cation with a benzoate anion.[2] This structure allows it to

interact with both aqueous and organic phases, a key feature for its catalytic activity.[1] Its

intermediate lipophilicity, greater than tetramethylammonium salts but less than

tetrabutylammonium salts, makes it particularly effective for phase-transfer catalysis

applications.[1]
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Property Value Reference

CAS Number 16909-22-1 [3][4][5][6]

Molecular Formula C₁₅H₂₅NO₂ [1][5][6][7]

Molecular Weight 251.36 g/mol [1][3][4][7]

Appearance Crystalline solid [2]

Solubility
Water: 963 g/L at 20°C; 0.1

g/mL (clear, colorless solution)
[1]

Density 1.132 g/cm³ at 20°C [1]

EC Number 240-957-3

MDL Number MFCD00041976 [5][6]

Synthesis and Experimental Protocols
The synthesis of tetraethylammonium benzoate can be accomplished through several

established methods. The most direct approach is the neutralization of a tetraethylammonium

base with benzoic acid.

Experimental Protocol: Synthesis by Direct
Neutralization
This protocol outlines the laboratory-scale synthesis of tetraethylammonium benzoate via the

reaction between tetraethylammonium hydroxide and benzoic acid.[2]

Materials:

Tetraethylammonium hydroxide (e.g., aqueous solution)

Benzoic acid

Solvent (e.g., deionized water, ethanol)

Stirring apparatus
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pH indicator or pH meter

Heating mantle and condenser (optional, for reflux)

Rotary evaporator (for solvent removal)

Methodology:

Dissolution: Dissolve a known molar amount of benzoic acid in a suitable solvent within a

reaction flask.

Neutralization: Slowly add an equimolar amount of tetraethylammonium hydroxide solution to

the benzoic acid solution with continuous stirring. Monitor the pH of the reaction mixture. The

reaction is complete when a neutral pH (approx. 7.0) is achieved.

Reaction Conditions: The reaction can be performed at room temperature. However, to

ensure completion, the mixture can be gently heated under reflux for a period of 1-2 hours.

[1] Reaction parameters such as temperature (ranging from 50-120°C) and time can be

optimized for yield and purity.[1]

Solvent Removal: After the reaction is complete, the solvent is removed under reduced

pressure using a rotary evaporator.

Isolation and Purification: The resulting solid, tetraethylammonium benzoate, is collected.

It can be further purified by recrystallization from an appropriate solvent to yield a high-purity

crystalline product.

Diagram 1: Synthesis by Direct Neutralization
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Diagram 1: Workflow for direct neutralization synthesis.

Key Applications and Mechanisms
Tetraethylammonium benzoate's utility spans catalysis, electrochemistry, and biological

research due to the distinct properties of its constituent ions.

Phase-Transfer Catalysis
The primary application of tetraethylammonium benzoate is as a phase-transfer catalyst

(PTC).[1][2] It facilitates reactions between reactants located in separate, immiscible phases

(e.g., an aqueous phase and an organic phase).[2] The lipophilic tetraethylammonium cation

can dissolve in the organic phase, carrying the benzoate anion (or another reactive anion) with

it from the aqueous phase, thereby enabling the reaction to proceed.[2]

This catalytic activity is crucial for numerous transformations, including the cyanosilylation of

carbonyl compounds, where derivatives like Tetraethylammonium 2-(carbamoyl)benzoate

(TEACB) and Tetraethylammonium 2-(hydroxycarbamoyl)benzoate (TEAHCB) have been

shown to be highly effective bifunctional organocatalysts.[2]
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Diagram 2: Mechanism of Phase-Transfer Catalysis
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Diagram 2: Logical flow of phase-transfer catalysis.

Electrochemistry and Materials Science
Due to its ionic nature, tetraethylammonium benzoate is used as a supporting electrolyte in

electrochemical experiments.[1][2] Its large, non-coordinating benzoate anion minimizes

unwanted interactions at the electrode surface, allowing for accurate measurements.[1] In

materials science, it is involved in the synthesis and modification of polymers and ionic liquids.

[1][2] Derivatives have been characterized as ionic liquids with high thermal stability and

conductivity.[2][8]
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Pharmaceutical and Biological Research
In a biological context, the tetraethylammonium (TEA) cation is a well-known modulator of ion

channels.[1] It acts as a non-selective blocker of voltage-gated potassium (K⁺) channels.[9]

This property makes it a valuable tool in pharmacological research to study the function of

these channels. Although its clinical use is limited by potential toxicity, its ability to block

autonomic ganglia was a foundational discovery in pharmacology.[1][9]
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Diagram 3: Ion Channel Modulation
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Diagram 3: TEA cation blocking a potassium channel.
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Safety and Handling
Tetraethylammonium benzoate is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Hazard Type GHS Classification Precautionary Codes

Signal Word Warning N/A

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

P261, P264, P280,

P302+P352,

P305+P351+P338

Hazard Class
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
N/A

Target Organs Respiratory system N/A

(Data sourced from PubChem and commercial suppliers)[7]

Handling Recommendations:

Personal Protective Equipment (PPE): Wear gloves, eye shields, and a dust mask (type N95

or equivalent).

Ventilation: Use in a well-ventilated area or under a fume hood to avoid inhaling dust.

Storage: Store in a tightly closed container in a dry place. It is classified under Storage Class

11 (Combustible Solids).

Conclusion

Tetraethylammonium benzoate is a versatile quaternary ammonium salt with a significant role

in synthetic chemistry, particularly as a phase-transfer catalyst. Its utility extends to

electrochemistry, materials science, and as a probe in pharmacological research for studying

ion channel function. Proper understanding of its properties, synthesis, and handling

procedures is essential for its safe and effective use by researchers and scientists in various

fields of development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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